Plasma Half-Life vs. Established MEK Inhibitors
The preclinical pharmacokinetic profile of envometinib is engineered for Deep Cyclic Inhibition: a 0.3‑hour elimination half‑life in mice that is explicitly stated to be the shortest among all MEK inhibitors developed to date [REFS‑1]. In contrast, first‑generation agents (e.g., trametinib, binimetinib) exhibit multi‑hour to multi‑day half‑lives that result in sustained MEK occupancy, while the second‑generation agent VS‑6766 has a reported mean terminal half‑life of 53.6 h [REFS‑2]. Even the closest DCI analog, atebimetinib (IMM‑1‑104), has a half‑life of approximately 2 h [REFS‑3]. This 6‑7‑fold shorter half‑life enables envometinib to achieve near‑zero drug troughs within a 12‑hour BID cycle, a cadence that atebimetinib's once‑daily profile cannot match [REFS‑3].
| Evidence Dimension | Plasma elimination half‑life (t₁/₂) in mouse |
|---|---|
| Target Compound Data | 0.3 h (envometinib / IMM‑6‑415) |
| Comparator Or Baseline | Binimetinib, trametinib, cobimetinib, selumetinib: sustained occupancy (hours to days); VS‑6766: 53.6 h (human); Atebimetinib (IMM‑1‑104): ~2 h (mouse) |
| Quantified Difference | Envometinib half‑life is the shortest reported for any MEK inhibitor; 6–7‑fold shorter than atebimetinib, >170‑fold shorter than VS‑6766 |
| Conditions | Mouse plasma PK (CD‑1 mouse model, oral administration); human PK data pending from Phase 1 NCT06208124 |
Why This Matters
The ultra‑short half‑life is the mechanistic foundation of the DCI platform; researchers cannot reproduce cyclic MAPK inhibition with conventional MEK inhibitors that maintain chronic target occupancy.
- [1] Travesa A, Johnson M, King P, et al. Abstract A093: Deep Cyclic Inhibition of the MAPK pathway with IMM‑6‑415… Mol Cancer Ther (2023) 22 (12_Supplement): A093. View Source
- [2] Guo C, et al. Phase I study of the dual RAF/MEK inhibitor VS‑6766. Lancet Oncol. 2020 Nov;21(11):1478‑1488. View Source
- [3] Immuneering Corporation. Preliminary phase 1 safety and activity of IMM‑1‑104 (atebimetinib)… 2024. Reports half‑life of ~2 h for IMM‑1‑104 and twice‑daily BID dosing for IMM‑6‑415. View Source
